Neutral Black Brl
Overview
Description
Neutral Black Brl, also known as Acid Black 170, is a synthetic dye commonly used in the textile industry. It is known for its excellent dyeing properties on various fibers, including wool, silk, polyamide, and cotton. The compound is characterized by its black powder form and is valued for its good sunlight and soaping fastness .
Preparation Methods
Synthetic Routes and Reaction Conditions: Neutral Black Brl is synthesized through a series of chemical reactions involving aromatic amines and sulfonation processes. The typical synthetic route includes the diazotization of an aromatic amine followed by coupling with a suitable coupling component. The reaction conditions often involve maintaining a low temperature to ensure the stability of the diazonium salt formed during diazotization.
Industrial Production Methods: In industrial settings, the production of this compound involves large-scale batch processes. The key steps include:
Diazotization: An aromatic amine is treated with nitrous acid to form a diazonium salt.
Coupling Reaction: The diazonium salt is then coupled with a coupling component, such as a naphthol derivative, under controlled pH conditions.
Isolation and Purification: The resulting dye is isolated by filtration, washed, and dried to obtain the final product in its black powder form.
Chemical Reactions Analysis
Types of Reactions: Neutral Black Brl undergoes various chemical reactions, including:
Oxidation: The dye can be oxidized under strong oxidative conditions, leading to the breakdown of its aromatic structure.
Reduction: Under reductive conditions, the azo bonds in this compound can be cleaved, resulting in the formation of aromatic amines.
Substitution: The sulfonic acid groups in the dye can participate in substitution reactions, leading to the formation of different derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium dithionite and zinc dust are often used.
Substitution: Substitution reactions typically involve reagents like sodium hydroxide or other strong bases.
Major Products Formed:
Oxidation: Breakdown products include smaller aromatic compounds and carboxylic acids.
Reduction: Aromatic amines are the primary products.
Substitution: Various substituted derivatives of the original dye.
Scientific Research Applications
Neutral Black Brl has a wide range of applications in scientific research:
Chemistry: Used as a standard dye in analytical chemistry for the detection and quantification of various substances.
Biology: Employed in histological staining techniques to visualize cellular components.
Medicine: Investigated for its potential use in photodynamic therapy due to its light-absorbing properties.
Mechanism of Action
The mechanism of action of Neutral Black Brl primarily involves its ability to absorb light and impart color to materials. The dye molecules interact with the fibers through various forces, including hydrogen bonding, van der Waals forces, and ionic interactions. These interactions ensure the dye’s adherence to the fibers, resulting in a stable and long-lasting coloration .
Comparison with Similar Compounds
Acid Black 107: Another black dye used in the textile industry with similar dyeing properties.
Acid Black 1: Known for its use in dyeing wool and silk.
Acid Black 52: Used for dyeing nylon and other synthetic fibers.
Comparison: Neutral Black Brl stands out due to its excellent fastness properties, making it highly resistant to fading under sunlight and washing conditions. Compared to Acid Black 107 and Acid Black 1, this compound offers superior performance in terms of color retention and stability. Additionally, its versatility in dyeing a wide range of fibers, including natural and synthetic ones, highlights its uniqueness .
Properties
CAS No. |
12219-14-6 |
|---|---|
Molecular Formula |
C10H14O5Ti |
Molecular Weight |
0 |
Origin of Product |
United States |
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